Cas no 864943-63-5 (tert-Butyl N-1-(Aminomethyl)cyclohexylcarbamate)

• Product Name: tert-Butyl N-1-(Aminomethyl)cyclohexylcarbamate
• CAS No: 864943-63-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD06660460
• CID: 718761
• PubChem ID: 16227900
• Update Time: 2025-05-24

tert-Butyl N-1-(Aminomethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[1-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester (9CI)
• (1-AMINOMETHYL-CYCLOHEXYL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-[1-(aminomethyl)cyclohexyl]carbamate
• GL-0472
• (1-Aminomethylcyclohexyl)carbamic acid tert-butyl ester
• tert-Butyl 1-(aminomethyl)cyclohexylcarbamate
• 1,1-Dimethylethyl N-[1-(aminomethyl)cyclohexyl]carbamate (ACI)
• Carbamic acid, [1-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl [1-(aminomethyl)cyclohexyl]carbamate
• (1-Aminomethylcyclohexyl)-carbamic acid tert-butyl ester
• AKOS005257052
• 1-(Boc-amino)-1-aminomethyl cyclohexane, 97%
• FSRHJVGZHRVXDX-UHFFFAOYSA-N
• tert-Butyl (1-(aminomethyl)cyclohexyl)carbamate
• Z238920296
• tert-Butyl(1-(aminomethyl)cyclohexyl)carbamate
• DTXSID00585463
• SCHEMBL8282017
• 864943-63-5
• EN300-27334
• MFCD06660460
• tert-Butyl[1-(aminomethyl)cyclohexyl]carbamate
• 1-(Boc-amino)-1-aminomethyl cyclohexane
• G29241
• (1-Aminomethyl-cyclohexyl)-carbamic acid tert-butyl ester, AldrichCPR
• CHEMBL4924742
• tert-Butyl N-1-(Aminomethyl)cyclohexylcarbamate

• MDL： MFCD06660460
• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-12(9-13)7-5-4-6-8-12/h4-9,13H2,1-3H3,(H,14,15)
• InChI Key： FSRHJVGZHRVXDX-UHFFFAOYSA-N
• SMILES： O=C(NC1(CCCCC1)CN)OC(C)(C)C

Computed Properties

• Exact Mass: 228.18400
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: 94-99 °C
• PSA: 64.35000
• LogP: 3.26390

tert-Butyl N-1-(Aminomethyl)cyclohexylcarbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-50
• Safety Instruction： 26-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl N-1-(Aminomethyl)cyclohexylcarbamate

tert-Butyl N-1-(Aminomethyl)cyclohexylcarbamate: A Comprehensive Overview

tert-Butyl N-1-(Aminomethyl)cyclohexylcarbamate (CAS No. 864943-63-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The tert-butyl group attached to the cyclohexylcarbamate framework contributes to its stability and reactivity, making it a valuable molecule for various chemical reactions and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of tert-butyl N-1-(aminomethyl)cyclohexylcarbamate, allowing researchers to explore its properties in greater depth. The compound's structure, which includes an aminomethyl group, plays a crucial role in its interaction with biological systems. Studies have shown that this group enhances the molecule's ability to form hydrogen bonds, a property that is critical in drug design for improving bioavailability and target specificity.

The cyclohexyl ring in the molecule provides rigidity and contributes to the overall stability of the compound. This structural feature is particularly advantageous in scenarios where thermal or chemical stability is required. For instance, in polymer chemistry, the incorporation of such stable moieties can lead to materials with enhanced durability and resistance to environmental factors.

One of the most promising applications of tert-butyl N-1-(aminomethyl)cyclohexylcarbamate lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can serve as a building block for synthesizing bioactive compounds with intricate architectures. By leveraging modern synthetic techniques, such as click chemistry and catalytic asymmetric synthesis, scientists can efficiently construct libraries of derivatives, each with unique biological profiles.

In the realm of pharmacology, this compound has shown promise as a lead molecule for developing drugs targeting specific biological pathways. Preclinical studies have indicated that it exhibits moderate activity against certain enzymes involved in inflammatory processes, suggesting its potential utility in anti-inflammatory therapies. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for exploring treatments for neurodegenerative diseases.

The synthesis of tert-butyl N-1-(aminomethyl)cyclohexylcarbamate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyclohexane ring through cycloaddition reactions and the subsequent functionalization with the tert-butyl and aminomethyl groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production for research purposes.

From an environmental standpoint, understanding the degradation pathways of tert-butyl N-1-(aminomethyl)cyclohexylcarbamate is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis to form less complex molecules, which are subsequently mineralized by microorganisms. This biodegradability highlights its potential as an eco-friendly alternative in certain industrial applications.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying the biological activity of this compound. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict its binding affinities to various protein targets. These insights will be instrumental in guiding future drug discovery efforts and optimizing the compound's therapeutic potential.

In conclusion, tert-butyl N-1-(aminomethyl)cyclohexylcarbamate (CAS No. 864943-63-5) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for advancing scientific research and innovation.